Cas no 52392-65-1 (2-Propenoic acid, 3-phenyl-, butyl ester, (Z)-)

2-Propenoic acid, 3-phenyl-, butyl ester, (Z)- structure
52392-65-1 structure
Product Name:2-Propenoic acid, 3-phenyl-, butyl ester, (Z)-
CAS No:52392-65-1
MF:C13H16O2
MW:204.264944076538
CID:359739
PubChem ID:25021438
Update Time:2025-04-19

2-Propenoic acid, 3-phenyl-, butyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-phenyl-, butyl ester, (Z)-
    • 52392-65-1
    • BUTYL (2Z)-3-PHENYLPROP-2-ENOATE
    • Butyl phenylacrylate
    • butyl (Z)-3-phenylprop-2-enoate
    • (Z)-Butyl 3-phenylacrylate
    • 3-Phenyl-acrylic acid, butyl ester
    • FEMA 2192
    • Butyl 3-phenylpropenoate
    • (Z)-Butyl3-phenylacrylate
    • Butyl-beta-phenylacrylate
    • Inchi: 1S/C13H16O2/c1-2-3-11-15-13(14)10-9-12-7-5-4-6-8-12/h4-10H,2-3,11H2,1H3/b10-9-
    • InChI Key: OHHIVLJVBNCSHV-KTKRTIGZSA-N
    • SMILES: O(C(/C=C\C1C=CC=CC=1)=O)CCCC

Computed Properties

  • Exact Mass: 204.11508
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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